1-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(3-methylpyridin-2-yl)azetidine-3-carboxamide

• IUPAC Name: N-(3-methylpyridin-2-yl)-1-(6-pyrazol-1-ylpyrimidin-4-yl)azetidine-3-carboxamide
• InChI: InChI=1S/C17H17N7O/c1-12-4-2-5-18-16(12)22-17(25)13-9-23(10-13)14-8-15(20-11-19-14)24-7-3-6-21-24/h2-8,11,13H,9-10H2,1H3,(H,18,22,25)
• InChI Key: LQCAWIFFULBJCG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CC=C1)NC(=O)C2CN(C2)C3=NC=NC(=C3)N4C=CC=N4
• Molecular Formula: C17H17N7O
• Molecular Weight: 335.4 g/mol

Description

1-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(3-methylpyridin-2-yl)azetidine-3-carboxamide is a useful research compound. Its molecular formula is C17H17N7O and its molecular weight is 335.371. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

Pyrazolopyrimidines, including derivatives structurally similar to the compound , have been synthesized and evaluated for their anticancer and anti-inflammatory properties. For instance, Rahmouni et al. (2016) explored novel pyrazolopyrimidines derivatives as anticancer and anti-5-lipoxygenase agents, demonstrating their potential in inhibiting tumor growth and inflammation Rahmouni et al., 2016.

Antitumor and Antiviral Activities

Research on pyrazolo[3,4-d]pyrimidine ribonucleosides has revealed their significant antitumor and antiviral activities. A study by Petrie et al. (1985) showed that certain derivatives exhibited moderate antitumor activity and significant activity against measles in vitro Petrie et al., 1985.

Imaging and Neuroinflammation

Pyrazolopyrimidine derivatives have also been synthesized for potential use in imaging, particularly in the context of neuroinflammation. Wang et al. (2018) developed a new potential PET agent for imaging of IRAK4 enzyme in neuroinflammation, showcasing the versatility of these compounds in medical diagnostics Wang et al., 2018.

Antimicrobial and Anti-inflammatory Properties

Further studies have explored the antimicrobial and anti-inflammatory properties of pyrazolopyrimidine derivatives. Kaping et al. (2020) reported on the ultrasound-assisted synthesis of pyrazolo[1,5-a]pyrimidine-antipyrine hybrids, which demonstrated both anti-inflammatory and anti-cancer activities Kaping et al., 2020.